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Compound of Interest

Compound Name: Dazdotuftide

Cat. No.: B12396921 Get Quote

This guide provides comprehensive safety protocols, handling procedures, and disposal plans

for Dazdotuftide, a novel immunomodulatory compound. The information is intended for

researchers, scientists, and drug development professionals to ensure safe and effective

laboratory operations.

I. Personal Protective Equipment (PPE) and Safety
Measures
When handling Dazdotuftide, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the required

PPE and safety measures.
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Category Requirement Specification

Eye/Face Protection
Safety glasses with side-

shields
Conforming to EN166

Hand Protection Protective gloves

Material: Nitrile rubber.

Minimum layer thickness: 0.11

mm. Break through time: > 480

minutes.

Body Protection Lab coat Standard laboratory coat.

Respiratory Protection Dust mask

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

General Hygiene

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

-

II. Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Scenario Procedure

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Large Spill
Sweep up and shovel. Keep in suitable, closed

containers for disposal. Avoid breathing dust.
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III. Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of Dazdotuftide and

ensuring laboratory safety.

Aspect Guideline

Storage

Store in a cool, dry place. Keep container tightly

closed in a dry and well-ventilated place.

Recommended storage temperature: Powder:

-20°C for 3 years. In solvent: -80°C for 6

months.

Disposal

Dispose of in accordance with local regulations.

Contact a licensed professional waste disposal

service to dispose of this material.

IV. Mechanism of Action: Dazdotuftide Signaling
Pathway
Dazdotuftide is a first-in-class immunomodulatory drug with a unique mechanism of action. It

has been shown to modulate macrophages from a pro-inflammatory M1 state to an anti-

inflammatory M2 state, which secretes IL-10.[1] This modulation is believed to be mediated

through the inhibition of Toll-like receptor 4 (TLR-4), Neuropilin-1 (NRP-1), and Angiotensin-

converting enzyme 2 (ACE-2).[2]
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Dazdotuftide's immunomodulatory signaling pathway.

V. Experimental Protocol: Reconstitution and
Aliquoting of Dazdotuftide
This protocol outlines the steps for reconstituting powdered Dazdotuftide for use in

experimental settings.

Materials:

Dazdotuftide (powder form)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Appropriate solvent (e.g., DMSO, sterile water)

Vortex mixer

Personal Protective Equipment (as specified in Section I)

Procedure:
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Preparation:

Don all required personal protective equipment (lab coat, gloves, safety glasses).

Work in a clean, designated area, such as a laminar flow hood, to maintain sterility.

Allow the Dazdotuftide vial to equilibrate to room temperature before opening.

Reconstitution:

Carefully open the vial containing the powdered Dazdotuftide.

Using a calibrated micropipette, add the calculated volume of the appropriate solvent to

the vial to achieve the desired stock solution concentration.

Close the vial tightly and vortex gently until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting:

Using a calibrated micropipette with a sterile tip, dispense the desired volume of the

reconstituted Dazdotuftide stock solution into sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage:

Store the aliquots at the recommended temperature (-80°C for solutions in solvent) to

maintain stability.

Avoid repeated freeze-thaw cycles.

VI. Disposal Plan
All waste generated from the handling of Dazdotuftide must be disposed of in accordance with

institutional and local regulations for chemical waste.
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Contaminated Materials: Used gloves, pipette tips, and empty vials should be placed in a

designated, sealed waste container for chemical waste.

Unused Solutions: Unused or expired Dazdotuftide solutions should be collected in a clearly

labeled, sealed container for chemical waste and disposed of through a licensed

professional waste disposal service. Do not pour down the drain.

By adhering to these safety and handling guidelines, researchers can minimize risks and

ensure the integrity of their experiments involving Dazdotuftide. Always refer to the specific

Safety Data Sheet (SDS) provided by the manufacturer for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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